Cas no 88988-01-6 (3-Thiomorpholinone, 2-dodecyl-)

3-Thiomorpholinone, 2-dodecyl- structure
88988-01-6 structure
Product Name:3-Thiomorpholinone, 2-dodecyl-
CAS No:88988-01-6
MF:C16H31NOS
MW:285.488443613052
CID:617042
PubChem ID:71321238
Update Time:2025-04-19

3-Thiomorpholinone, 2-dodecyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiomorpholinone, 2-dodecyl-
    • 2-dodecylthiomorpholin-3-one
    • DTXSID70751077
    • 88988-01-6
    • Inchi: 1S/C16H31NOS/c1-2-3-4-5-6-7-8-9-10-11-12-15-16(18)17-13-14-19-15/h15H,2-14H2,1H3,(H,17,18)
    • InChI Key: WYOGMVFABMEFBV-UHFFFAOYSA-N
    • SMILES: S1CCNC(C1CCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 285.21263579g/mol
  • Monoisotopic Mass: 285.21263579g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 11
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 54.4Ų
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